
Application Notes & Protocols for Achieving
Bose-Einstein Condensation in Rubidium-87

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BEC

Cat. No.: B1180104 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

This document provides a detailed overview of the experimental protocols for achieving Bose-

Einstein Condensation (BEC) in a dilute gas of rubidium-87 (⁸⁷Rb) atoms. The formation of a

BEC is a quantum-mechanical phenomenon where a macroscopic number of bosons occupy

the lowest quantum state, creating a new state of matter.[1] The protocols outlined below are

based on a combination of laser cooling and trapping, followed by magnetic trapping and

evaporative cooling, which are standard techniques in the field of ultracold atom physics.[1]

I. Experimental Overview
The process of creating a ⁸⁷Rb BEC can be broadly divided into three main stages:

Laser Cooling and Trapping: A magneto-optical trap (MOT) is used to capture and cool a

cloud of ⁸⁷Rb atoms from a background vapor to microkelvin temperatures.[2]

Magnetic Trapping: The pre-cooled atoms are then transferred to a magnetic trap, which

confines them based on their magnetic dipole moment.

Evaporative Cooling: The final cooling to nanokelvin temperatures, required for the BEC
phase transition, is achieved by selectively removing the most energetic atoms from the

magnetic trap.
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Below is a diagram illustrating the overall experimental workflow.
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Experimental workflow for creating a Rubidium-87 Bose-Einstein Condensate.

II. Detailed Protocols and Methodologies
Laser Cooling and Magneto-Optical Trapping (MOT)
The first step is to create a cloud of cold ⁸⁷Rb atoms using a MOT. The MOT uses a

combination of laser light and a quadrupole magnetic field to exert a position- and velocity-
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dependent force on the atoms, cooling and trapping them at the center of the magnetic field.

Experimental Protocol:

Vacuum Preparation: A clean, ultra-high vacuum (UHV) environment (< 10⁻¹⁰ Torr) is

essential to minimize collisions between the cold atoms and background gas, which would

limit the lifetime of the trap.

Rubidium Vapor Source: A rubidium dispenser is heated to introduce a vapor of ⁸⁷Rb atoms

into the vacuum chamber.

Laser System:

Cooling Laser: A laser is tuned slightly below the 5S₁/₂ (F=2) → 5P₃/₂ (F'=3) atomic

transition of ⁸⁷Rb (D2 line at 780.02 nm).[3] This red-detuning is crucial for the Doppler

cooling mechanism.

Repumper Laser: A second laser is tuned to the 5S₁/₂ (F=1) → 5P₃/₂ (F'=2) transition.[2]

This prevents atoms from falling into the F=1 ground state, which is a dark state for the

cooling laser, and pumps them back into the cooling cycle.[2]

MOT Configuration:

Three pairs of counter-propagating laser beams with orthogonal circular polarizations are

directed to intersect at the center of the vacuum chamber.

A pair of anti-Helmholtz coils generates a quadrupole magnetic field with a zero-field point

at the intersection of the laser beams. The magnetic field gradient causes a position-

dependent Zeeman shift of the atomic energy levels, which is the basis for the trapping

mechanism.

Quantitative Data for MOT Stage:
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Parameter Typical Value Reference

Cooling Laser

Wavelength 780.02 nm [3]

Detuning -10 to -20 MHz (red-detuned) [2]

Power per beam 5 - 10 mW [4]

Beam Diameter ~1 cm

Repumper Laser

Wavelength
780.02 nm (tuned to F=1 →

F'=2)
[2]

Power ~1 mW

Magnetic Field

Gradient 10 - 15 G/cm

Resulting Atom Cloud

Number of Atoms 10⁷ - 10⁹

Temperature 10 - 100 µK

Density 10¹⁰ - 10¹¹ atoms/cm³

Magnetic Trapping
After the MOT stage, the atoms are transferred to a purely magnetic trap. This is necessary

because the continuous scattering of photons in the MOT limits the achievable temperature

and density.

Experimental Protocol:

MOT Compression and Cooling: Before transferring to the magnetic trap, the MOT is often

compressed by increasing the magnetic field gradient and further cooled using techniques

like polarization gradient cooling. This increases the phase-space density of the atomic

cloud.
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Optical Pumping: The atoms are optically pumped into a specific hyperfine state that can be

magnetically trapped (a low-field seeking state), typically the |F=1, m_F=-1> or |F=2,

m_F=2> state.

Trap Loading: The MOT lasers are extinguished, and the magnetic trap is turned on. The

magnetic trap is typically a quadrupole trap, a Ioffe-Pritchard (IP) trap, or a time-averaged

orbiting potential (TOP) trap. Quadrupole traps are simple but can suffer from Majorana

losses at the trap center. IP and TOP traps are designed to overcome this issue.

Quantitative Data for Magnetic Trapping Stage:

Parameter Quadrupole Trap Ioffe-Pritchard Trap Reference

Axial Gradient 150 - 300 G/cm N/A

Radial Gradient 75 - 150 G/cm 150 - 250 G/cm

Bias Field N/A 1 - 5 G

Trap Frequencies
ω_ax ≈ 2π x 20 Hz,

ω_rad ≈ 2π x 200 Hz

ω_ax ≈ 2π x 10 Hz,

ω_rad ≈ 2π x 100 Hz
[5]

Number of Trapped

Atoms
10⁷ - 10⁹ 10⁷ - 10⁹

Temperature 100 - 500 µK 100 - 500 µK

Evaporative Cooling
Evaporative cooling is the final and most critical step to reach the BEC transition temperature.

It works by selectively removing the most energetic atoms from the trap, allowing the remaining

atoms to rethermalize to a lower temperature.

Experimental Protocol (RF-Induced Evaporation):

RF Antenna: An RF antenna is placed near the trapped atoms.

RF Knife: An RF field is applied to the atoms. This field drives transitions from the trapped

magnetic sub-level to untrapped sub-levels. The frequency of the RF field determines the
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energy of the atoms that are removed.

Forced Evaporation: The RF frequency is swept down over time. This "RF knife"

continuously removes the hottest atoms from the trap. As the high-energy tail of the thermal

distribution is removed, the remaining atoms re-thermalize to a lower temperature and higher

density. The RF ramp must be slow enough to allow for sufficient elastic collisions for

rethermalization but fast enough to outpace trap losses.

Quantitative Data for RF-Induced Evaporative Cooling:

Parameter Typical Value Reference

Initial RF Frequency 30 - 50 MHz [5]

Final RF Frequency 1 - 3 MHz [5]

Ramp Duration 10 - 30 s [5]

Initial Atom Number 10⁷ - 10⁹

Final Atom Number 10⁵ - 10⁶ [5]

Final Temperature < 1 µK

Phase Space Density > 1

Experimental Protocol (Optical Evaporation):

For atoms held in an optical dipole trap, evaporative cooling is achieved by reducing the power

of the trapping laser. This lowers the trap depth, allowing the most energetic atoms to escape.

III. Visualization of Key Processes
Signaling Pathway for Laser Cooling
The following diagram illustrates the atomic transitions involved in laser cooling of ⁸⁷Rb.
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Atomic energy levels and laser transitions for cooling and repumping Rubidium-87.

Logical Relationship of Evaporative Cooling
This diagram shows the iterative process of evaporative cooling.
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Logical flow of the evaporative cooling process.

IV. Observation of the BEC
The formation of the BEC is typically observed using absorption imaging after turning off the

trap and allowing the atom cloud to expand for a few milliseconds (time-of-flight). The

appearance of a dense, narrow peak in the center of the broader thermal cloud is the

characteristic signature of a BEC. This bimodal distribution is a direct consequence of the

macroscopic occupation of the ground state. The shape of the expanding condensate is also

anisotropic, reflecting the shape of the trapping potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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